Cas no 1780260-20-9 (Galloflavin Potassium salt)

• Product Name: Galloflavin Potassium salt
• CAS No: 1780260-20-9
• MF: C₁₂H₅KO₈
• MW: 316.26
• CID: 4613440
• PubChem ID: 136645905
• Update Time: 2025-05-20

Galloflavin Potassium salt Chemical and Physical Properties

Names and Identifiers

• Galloflavin Potassium salt
• HY-110119
• 3,8,9,10-Tetrahydroxy-pyrano[3,2-c][2]benzopyran-2,6-dione potassium salt
• potassium;2,9,10-trihydroxy-6,8-dioxopyrano[3,2-c]isochromen-3-olate
• 1780260-20-9
• Potassium 8,9,10-trihydroxy-2,6-dioxo-2,6-dihydropyrano[3,2-c]isochromen-3-olate
• GalloflavinPotassiumsalt
• Galloflavin (potassium)
• Galloflavin Potassium
• GLXC-20073
• AKOS024458351
• CS-0032971

• Inchi： 1S/C12H6O8.K/c13-4-1-3-7(9(16)8(4)15)10-6(19-11(3)17)2-5(14)12(18)20-10;/h1-2,13-16H;/q;+1/p-1
• InChI Key： XSPGPNGPTLAWMC-UHFFFAOYSA-M
• SMILES： C1(=O)OC2C=C([O-])C(=O)OC=2C2C1=CC(O)=C(C=2O)O.[K+]

Computed Properties

• Exact Mass: 315.96214860g/mol
• Monoisotopic Mass: 315.96214860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 734
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų

Galloflavin Potassium salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Galloflavin Potassium salt

Comprehensive Overview of Galloflavin Potassium Salt (CAS No. 1780260-20-9): Mechanism, Applications, and Research Insights

Galloflavin Potassium salt (CAS 1780260-20-9) is a bioactive compound garnering significant attention in biochemical and pharmaceutical research due to its unique inhibitory properties. As a derivative of gallic acid, this potassium salt form enhances solubility and bioavailability, making it a valuable tool for lactate dehydrogenase (LDH) inhibition studies. Researchers increasingly explore its potential in cancer metabolism, neurodegenerative diseases, and metabolic reprogramming, aligning with current trends in precision medicine and targeted therapy.

The compound’s mechanism centers on competitive inhibition of LDH-A, a key enzyme in anaerobic glycolysis. This action disrupts the Warburg effect—a hallmark of cancer cell metabolism—making Galloflavin Potassium salt a candidate for anti-tumor strategies. Recent studies highlight its synergy with immunotherapy and chemo-sensitization, addressing common search queries like "LDH inhibitors in oncology" or "how to target cancer metabolism". Its role in reducing lactate production also intersects with interests in anti-aging and exercise physiology.

Beyond oncology, 1780260-20-9 shows promise in neuroprotection. By modulating oxidative stress and mitochondrial dysfunction, it may mitigate pathologies in Alzheimer’s and Parkinson’s diseases. Such applications resonate with trending searches on "neurodegenerative disease treatments" and "natural LDH inhibitors". The compound’s potassium moiety further supports neuronal excitability, adding a layer of therapeutic nuance.

From a technical perspective, Galloflavin Potassium salt exhibits high purity (>98%) and stability under standard storage conditions. Its water solubility facilitates in vitro assays, a feature frequently queried in "bioactive compound solubility issues". Researchers emphasize its low cytotoxicity in non-target cells, a critical factor for drug development pipelines. These attributes align with industry demands for translational research tools.

The growing popularity of metabolomics and systems biology has spurred demand for specialized inhibitors like Galloflavin Potassium salt. Online forums often discuss its comparison to other LDH inhibitors (e.g., FX11 or oxamate), underscoring the need for clear differentiation. Its selectivity and reversible binding kinetics make it preferable for mechanistic studies, as noted in publications indexed by PubMed and Google Scholar.

In summary, CAS 1780260-20-9 represents a multifaceted research reagent with expanding applications. Its relevance to cancer metabolism, neurology, and drug discovery ensures sustained interest, while its physicochemical properties address practical experimental challenges. As the scientific community prioritizes metabolic targets, Galloflavin Potassium salt is poised to remain a cornerstone compound in cutting-edge investigations.